Cas no 922716-06-1 (Benzoic acid, 3-chloro-, 2-(acetyloxy)-4-methoxyphenyl ester)

• Product Name: Benzoic acid, 3-chloro-, 2-(acetyloxy)-4-methoxyphenyl ester
• CAS No: 922716-06-1
• MF: C₁₆H₁₃ClO₅
• MW: 320.724424123764
• CID: 739618
• PubChem ID: 71446273
• Update Time: 2025-04-19

Benzoic acid, 3-chloro-, 2-(acetyloxy)-4-methoxyphenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-chloro-, 2-(acetyloxy)-4-methoxyphenyl ester
• (2-acetyloxy-4-methoxyphenyl) 3-chlorobenzoate
• 2-(Acetyloxy)-4-methoxyphenyl 3-chlorobenzoate
• DTXSID00854767
• 922716-06-1

• Inchi： 1S/C16H13ClO5/c1-10(18)21-15-9-13(20-2)6-7-14(15)22-16(19)11-4-3-5-12(17)8-11/h3-9H,1-2H3
• InChI Key： WOMAASUDOZEFIH-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(=O)OC1C=CC(=CC=1OC(C)=O)OC

Computed Properties

• Exact Mass: 320.0451512g/mol
• Monoisotopic Mass: 320.0451512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 61.8Ų